Cas no 2172316-62-8 (3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid)

• Product Name: 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid
• CAS No: 2172316-62-8
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6012112
• PubChem ID: 165543975
• Update Time: 2025-06-08

3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid
• EN300-1493856
• 3-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}butanoic acid
• 2172316-62-8

• Inchi： 1S/C26H30N2O6/c1-3-28(16(2)12-24(29)30)25(31)22-13-33-15-23(22)27-26(32)34-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-23H,3,12-15H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： UJAZGHGZYOAKSL-UHFFFAOYSA-N
• SMILES： O1CC(C(C(N(CC)C(C)CC(=O)O)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid

Introduction to 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic Acid (CAS No. 2172316-62-8)

3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid, identified by its CAS number 2172316-62-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its multiple functional groups and heterocyclic components, contributes to its unique chemical properties and potential therapeutic applications.

The molecular framework of 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid includes a butanoic acid backbone, an N-ethtyl group, and a formamido moiety. These structural elements are further modified by an oxolan ring and a fluorinated benzene derivative, specifically (9H-fluoren-9-yl)methoxycarbonyl. This arrangement creates a complex three-dimensional conformation that is essential for its interaction with biological targets. The presence of multiple chiral centers in the molecule also suggests potential for enantiomer-specific effects, which is a critical consideration in drug design.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The fluorenylmethoxycarbonyl (Fmoc) group in this compound is particularly noteworthy, as it is commonly used in peptide synthesis and has been shown to enhance the stability and solubility of bioactive molecules. The oxolan ring, on the other hand, introduces a cyclic ether structure that can influence the molecule's metabolic fate and pharmacokinetic properties. These features make 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-y lformamido}butanoic acid an intriguing candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the Fmoc group necessitates careful handling to prevent degradation, while the formation of the oxolan ring requires expertise in cyclization reactions. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce larger quantities of the compound for research purposes. This progress has been facilitated by innovations in catalytic systems and purification techniques, which have significantly improved the efficiency of organic synthesis.

The biological activity of 3-{N-et hyl-1-(4-{(9H-fluoren -9 -yl)methoxycarbonylamino)ox lan -3 -y lformamido}butanoic acid has been studied extensively in various cellular and animal models. Preliminary findings suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression. The exact mechanism of action remains under investigation, but early studies indicate that its interaction with target proteins may lead to significant therapeutic benefits. These findings have prompted researchers to explore its potential as a lead compound for drug development.

In the context of current research trends, there is a particular focus on developing small-molecule inhibitors that can selectively modulate specific biological pathways without causing off-target effects. The complex structure of 3-{N -ethyl -1 -4 -({( 9 H -fluore n -9 -y l)meth oxy carb on y l }a min o )o x o lan -3 -y lform amid o }but ano ic ac id makes it well-suited for such applications. By fine-tuning its chemical properties, scientists aim to enhance its binding affinity and selectivity towards therapeutic targets. This approach aligns with the broader goal of precision medicine, where drugs are tailored to individual patients based on their unique biological profiles.

The pharmacokinetic properties of this compound are also being scrutinized to ensure optimal delivery and efficacy. Studies have shown that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, optimizing the solubility and stability of the Fmoc group can improve bioavailability while reducing toxicity. These considerations are crucial for translating preclinical findings into clinical success.

Ethical considerations are paramount in all stages of drug development. Researchers must ensure that their studies are conducted responsibly, with appropriate safeguards to protect human subjects and the environment. The synthesis and handling of complex organic compounds like 3-{N -ethyl -1 -(4-{( 9 H -fluore n -9 -y l)meth oxy carb on y l }a min o )o x o lan -3 -y lform amid o }but ano ic ac id require adherence to stringent safety protocols to prevent unintended consequences.

The future prospects for this compound are promising, with ongoing research aimed at uncovering new therapeutic applications and optimizing its pharmacological properties. Collaborative efforts between chemists, biologists, and clinicians will be essential in realizing these goals. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that can effectively address complex diseases.